Cas no 108051-40-7 (Benzoic acid,2,4-dihydroxy-5-[3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propen-1-yl]-)

• Product Name: Benzoic acid,2,4-dihydroxy-5-[3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propen-1-yl]-
• CAS No: 108051-40-7
• MF: C₁₇H₁₄O₇
• MW: 330.288865566254
• CID: 195658
• PubChem ID: 6435751
• Update Time: 2025-04-19

Benzoic acid,2,4-dihydroxy-5-[3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,4-dihydroxy-5-[3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propen-1-yl]-
• 2,4-dihydroxy-5-[(E)-3-(4-hydroxy-3-methoxy-phenyl)prop-2-enoyl]benzoic acid
• 2,4-Dihydroxy-5-(3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl)benzoic acid
• 2,4-dihydroxy-5-[(2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]benzoic acid
• Benzoic acid, 2,4-dihydroxy-5-(3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl)-
• BRN 5604216
• 108051-40-7
• 2,4-dihydroxy-5-[(E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]benzoic acid

• Inchi： 1S/C17H14O7/c1-24-16-6-9(3-5-13(16)19)2-4-12(18)10-7-11(17(22)23)15(21)8-14(10)20/h2-8,19-21H,1H3,(H,22,23)/b4-2+
• InChI Key： OASSDTYGNQBLPV-DUXPYHPUSA-N
• SMILES： O(C)C1=C(C=CC(=C1)/C=C/C(C1C(=CC(=C(C(=O)O)C=1)O)O)=O)O

Computed Properties

• Exact Mass: 330.07392
• Monoisotopic Mass: 330.073953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124
• XLogP3: 3.2

Experimental Properties

• Density: 1.49
• Boiling Point: 630.1°Cat760mmHg
• Flash Point: 234.7°C
• Refractive Index: 1.707
• PSA: 124.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones